Cas no 1217754-68-1 (Boc-alpha-methyl-L-4-Fluorophenylalanine)

• Product Name: Boc-alpha-methyl-L-4-Fluorophenylalanine
• CAS No: 1217754-68-1
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD08061619
• CID: 2157566
• PubChem ID: 17750308
• Update Time: 2025-05-23

Boc-alpha-methyl-L-4-Fluorophenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-α-methyl-l-4-fluorophenylalanine
• (2S)-3-(4-fluorophenyl)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-alpha-methyl-L-4-Fluorophe
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-FLUOROPHENYL)-2-METHYLPROPANOIC ACID
• BD585-1
• BOC-(ME)PHE(4-F)-OH
• Boc-alpha-methyl-L-4-Fluorophenylalanine
• Boc-alpha-Methyl-L-4-fluorophenylalanine (Boc-L-aMePhe(4-F)-OH)
• MFCD08061619
• (R)-N-BOC-2-(4-FLUORO BENZYL)ALANINE
• PS-12889
• BOC-ALPHA-METHYL-D-4-FLUOROPHENYLALANINE
• AKOS015950065
• Boc-a-methyl-L-4-fluorophenylalanine
• SCHEMBL13269823
• 1217754-68-1
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)-2-methylpropanoic acid
• G84965
• Boc-alpha-methyl-D-4-Fluorophe
• AB43350
• 889113-64-8

• MDL： MFCD08061619
• Inchi： 1S/C15H20FNO4/c1-14(2,3)21-13(20)17-15(4,12(18)19)9-10-5-7-11(16)8-6-10/h5-8H,9H2,1-4H3,(H,17,20)(H,18,19)/t15-/m0/s1
• InChI Key： FYZOMAOEKLIUIA-HNNXBMFYSA-N
• SMILES： FC1C=CC(=CC=1)C[C@](C(=O)O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13800
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 2.94060

Additional information on Boc-alpha-methyl-L-4-Fluorophenylalanine

Comprehensive Overview of Boc-alpha-methyl-L-4-Fluorophenylalanine (CAS No. 1217754-68-1)

Boc-alpha-methyl-L-4-Fluorophenylalanine (CAS No. 1217754-68-1) is a fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of protected amino acids, where the Boc (tert-butoxycarbonyl) group serves as a protective moiety for the amine functionality. The incorporation of a fluorine atom at the para position of the phenyl ring enhances its utility in drug design, particularly in modulating pharmacokinetic properties such as metabolic stability and bioavailability. Researchers frequently employ this compound in the development of peptide-based therapeutics and small-molecule inhibitors, making it a cornerstone in modern medicinal chemistry.

The structural uniqueness of Boc-alpha-methyl-L-4-Fluorophenylalanine lies in its alpha-methyl substitution, which introduces steric hindrance and influences the conformational flexibility of peptide chains. This feature is particularly valuable in designing enzyme-resistant peptides or receptor agonists/antagonists. Recent trends in drug discovery highlight the growing demand for fluorinated building blocks, as evidenced by the surge in searches for "fluorinated amino acids in drug design" and "Boc-protected amino acids applications." These keywords reflect the scientific community's focus on improving drug efficacy through targeted chemical modifications.

From a synthetic perspective, CAS No. 1217754-68-1 is often employed in solid-phase peptide synthesis (SPPS) protocols. Its compatibility with Fmoc/tBu strategies makes it indispensable for constructing complex peptide architectures. The 4-fluorophenyl moiety contributes to enhanced lipophilicity, a property frequently optimized in CNS-targeting drugs—a topic gaining traction in forums discussing "blood-brain barrier penetration strategies." Analytical techniques like HPLC and LC-MS are routinely used to validate the purity of this compound, addressing another common query: "how to analyze Boc-protected amino acids."

The pharmaceutical relevance of this compound extends to its role in developing PET (positron emission tomography) tracers, where fluorine-18 labeled analogs are investigated. This application aligns with the increasing interest in "molecular imaging probes" and "diagnostic amino acid derivatives." Furthermore, the alpha-methyl group confers resistance to enzymatic degradation, a feature explored in searches for "stable peptide analogs." Such attributes make this compound a versatile tool in both therapeutic and diagnostic applications.

Quality control of Boc-alpha-methyl-L-4-Fluorophenylalanine requires stringent adherence to specifications like enantiomeric purity (>99% ee) and absence of residual solvents. These parameters are critical for researchers querying "pharmaceutical-grade amino acid standards." The compound's stability under inert atmospheres and recommended storage at -20°C are frequently addressed in technical FAQs, particularly for laboratories focusing on "long-term reagent preservation."

In conclusion, CAS No. 1217754-68-1 represents a sophisticated building block that bridges multiple disciplines—from peptide chemistry to radiopharmaceutical development. Its structural features respond to contemporary challenges in drug discovery, as reflected in trending search terms like "next-generation peptide therapeutics" and "fluorine in medicinal chemistry." As research continues to explore novel applications, this compound maintains its position as an essential reagent in the molecular toolkit of modern science.